Cas no 2228375-23-1 (3-{2-methyl(propan-2-yl)aminoethyl}azetidin-3-ol)

• Product Name: 3-{2-methyl(propan-2-yl)aminoethyl}azetidin-3-ol
• CAS No: 2228375-23-1
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 6347205
• PubChem ID: 165717715
• Update Time: 2025-08-05

3-{2-methyl(propan-2-yl)aminoethyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{2-methyl(propan-2-yl)aminoethyl}azetidin-3-ol
• 3-{2-[methyl(propan-2-yl)amino]ethyl}azetidin-3-ol
• 2228375-23-1
• EN300-1769525

• Inchi： 1S/C9H20N2O/c1-8(2)11(3)5-4-9(12)6-10-7-9/h8,10,12H,4-7H2,1-3H3
• InChI Key： WGDNLCMPSMEERU-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)C(C)C)CNC1

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-{2-methyl(propan-2-yl)aminoethyl}azetidin-3-ol

3-{2-Methyl(propan-2-yl)aminoethyl}azetidin-3-ol: A Comprehensive Overview

3-{2-Methyl(propan-2-yl)aminoethyl}azetidin-3-ol (CAS No. 2228375-23-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azetidine ring and aminoethyl substituent, exhibits promising pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-{2-Methyl(propan-2-yl)aminoethyl}azetidin-3-ol is defined by its azetidine core, which is a four-membered heterocyclic ring containing one nitrogen atom. The presence of the aminoethyl group, substituted with a methyl and an isopropyl moiety, imparts specific chemical and biological properties to the molecule. These structural features contribute to its potential as a modulator of various biological targets, including receptors, enzymes, and ion channels.

Recent studies have highlighted the importance of azetidine-containing compounds in drug discovery. The azetidine ring, due to its conformational rigidity and ability to form hydrogen bonds, can enhance the binding affinity and selectivity of drug candidates. In the case of 3-{2-Methyl(propan-2-yl)aminoethyl}azetidin-3-ol, these properties are particularly advantageous for developing drugs with improved pharmacokinetic profiles and reduced side effects.

The synthesis of 3-{2-Methyl(propan-2-yl)aminoethyl}azetidin-3-ol has been extensively studied in the literature. Various synthetic routes have been reported, including the use of transition metal-catalyzed reactions and multistep synthetic sequences. One notable method involves the coupling of an azetidine derivative with an aminoalkyl reagent, followed by functional group manipulations to achieve the desired product. These synthetic strategies not only provide high yields but also allow for the preparation of structurally diverse analogs for further biological evaluation.

In terms of biological activity, 3-{2-Methyl(propan-2-yl)aminoethyl}azetidin-3-ol has shown promising results in preclinical studies. Research has demonstrated its potential as a selective inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic properties of 3-{2-Methyl(propan-2-yl)aminoethyl}azetidin-3-ol have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is crucial for its potential use as an oral medication. Furthermore, its metabolic stability and low toxicity in preclinical models support its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-{2-Methyl(propan-2-yl)aminoethyl}azetidin-3-ol in human subjects. Early-phase trials have focused on assessing its pharmacokinetics and safety in healthy volunteers. Preliminary results indicate that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 3-{2-Methyl(propan-2-yl)aminoethyl}azetidin-3-ol (CAS No. 2228375-23-1) represents a promising candidate in the development of novel therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.